Cas no 2229118-55-0 (3-amino-2-(2-ethynylphenyl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(2-ethynylphenyl)-2-methylpropan-1-ol
• CAS No: 2229118-55-0
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6574822
• PubChem ID: 165755810
• Update Time: 2025-07-17

3-amino-2-(2-ethynylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-ethynylphenyl)-2-methylpropan-1-ol
• 2229118-55-0
• EN300-1813349

• Inchi： 1S/C12H15NO/c1-3-10-6-4-5-7-11(10)12(2,8-13)9-14/h1,4-7,14H,8-9,13H2,2H3
• InChI Key： NKNKXZYGJLFNQH-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-amino-2-(2-ethynylphenyl)-2-methylpropan-1-ol

Introduction to 3-amino-2-(2-ethynylphenyl)-2-methylpropan-1-ol (CAS No: 2229118-55-0)

3-amino-2-(2-ethynylphenyl)-2-methylpropan-1-ol, identified by the chemical compound code CAS No: 2229118-55-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural arrangement of an amino group, a phenyl ring substituted with an ethynyl group, and a branched aliphatic chain, exhibits a diverse range of potential applications in drug discovery and synthetic chemistry. The intricate molecular framework of this compound not only makes it a subject of academic interest but also opens up possibilities for its utility in developing novel therapeutic agents.

The structural composition of 3-amino-2-(2-ethynylphenyl)-2-methylpropan-1-ol includes several key functional groups that contribute to its chemical reactivity and biological activity. The presence of an amino group (-NH₂) suggests potential roles in hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules to biological targets. Additionally, the ethynyl-substituted phenyl ring introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties. The branched aliphatic side chain further enhances the molecule's complexity, offering multiple sites for chemical modification and functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural motifs. Studies have shown that compounds containing both amino and phenyl rings, particularly those with ethynyl substitutions, often exhibit promising biological activities. For instance, derivatives of biphenyl ethers with ethynyl groups have been investigated for their anti-inflammatory and anticancer properties. Similarly, amino-functionalized aromatic compounds are frequently studied for their role in enzyme inhibition and receptor binding.

The synthesis of 3-amino-2-(2-ethynylphenyl)-2-methylpropan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the ethynyl group into the phenyl ring typically involves palladium-catalyzed cross-coupling reactions, such as the Suzuki or Sonogashira coupling. These reactions are highly sensitive to catalyst choice, solvent systems, and temperature control. The subsequent functionalization of the aliphatic chain with an amino group may involve nucleophilic substitution or reduction reactions, depending on the synthetic strategy employed.

One of the most compelling aspects of 3-amino-2-(2-ethynylphenyl)-2-methylpropan-1-ol is its potential as a building block for more complex drug candidates. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to tailor the compound's properties for specific therapeutic applications. For example, further derivatization might involve introducing additional functional groups to enhance solubility, improve metabolic stability, or target specific biological pathways.

Recent advancements in computational chemistry have also facilitated the exploration of 3-amino-2-(2-ethynylphenyl)-2-methylpropan-1-ol's pharmacological profile. Molecular docking studies can predict how this compound interacts with various biological targets, such as enzymes or receptors, providing insights into its potential therapeutic effects. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of compounds efficiently and identify promising candidates for further investigation.

In conclusion,3-amino-2-(2-ethynylphenyl)-2-methylpropan-1-ol (CAS No: 2229118-55-0) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable asset in the development of novel therapeutic agents. As research in this field continues to evolve,3-amino-2-(2-ethynylphenyl)-2-methylpropan-1-ol is likely to play an increasingly important role in addressing unmet medical needs and advancing our understanding of drug design principles.